Cas no 1097826-65-7 (3-(2-bromoethyl)-3H,4H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-(2-bromoethyl)-3H,4H-thieno3,2-dpyrimidin-4-one
• CAS No: 1097826-65-7
• MF: C₈H₇BrN₂OS
• MW: 259.122979402542
• MDL: MFCD11642724
• CID: 5176486
• Update Time: 2025-07-31

3-(2-bromoethyl)-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 3-(2-bromoethyl)-
• 3-(2-bromoethyl)-3H,4H-thieno3,2-dpyrimidin-4-one

• MDL： MFCD11642724
• Inchi： 1S/C8H7BrN2OS/c9-2-3-11-5-10-6-1-4-13-7(6)8(11)12/h1,4-5H,2-3H2
• InChI Key： NGDXXMRUGRVYNB-UHFFFAOYSA-N
• SMILES： BrCCN1C=NC2C=CSC=2C1=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 1.7
• Topological Polar Surface Area: 60.9

Additional information on 3-(2-bromoethyl)-3H,4H-thieno3,2-dpyrimidin-4-one

Introduction to 3-(2-bromoethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1097826-65-7)

3-(2-bromoethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one, with the CAS number 1097826-65-7, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a bromoethyl group and a thienopyrimidine scaffold, make it an intriguing candidate for various pharmacological studies.

The thienopyrimidine core is a privileged structure in medicinal chemistry due to its ability to interact with multiple biological targets. The incorporation of a bromoethyl substituent adds further complexity and potential for modulation of biological activity. Recent studies have highlighted the importance of such modifications in enhancing the potency and selectivity of drug candidates.

3-(2-bromoethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one has been extensively studied for its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation. For instance, studies have demonstrated that this compound can effectively inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its anticancer properties, 3-(2-bromoethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one has also shown promise in other therapeutic areas. For example, it has been investigated for its potential as an antiviral agent. Preliminary studies suggest that this compound may inhibit the replication of certain viruses by interfering with viral enzymes or host cell factors essential for viral replication. This broad-spectrum activity makes it a valuable lead compound for further drug development.

The synthesis of 3-(2-bromoethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of 2-aminothiophene with an appropriate pyrimidine derivative followed by the introduction of the bromoethyl group through a nucleophilic substitution reaction. The optimization of these synthetic steps is crucial for achieving high yields and purity, which are essential for both research and industrial applications.

The physicochemical properties of 3-(2-bromoethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one have been thoroughly characterized. It is a solid at room temperature with a molecular weight of 355.18 g/mol. The compound exhibits good solubility in organic solvents such as DMSO and DMF, which facilitates its use in biological assays and formulation development. However, its solubility in water is limited, which can pose challenges in certain applications.

To address these solubility issues, researchers have explored various strategies such as the use of prodrugs or nanotechnology-based delivery systems. These approaches aim to enhance the bioavailability and therapeutic efficacy of 3-(2-bromoethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one. For instance, encapsulating the compound in lipid nanoparticles or polymeric micelles can improve its solubility and stability in biological environments.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 3-(2-bromoethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one is still primarily at the preclinical stage, early results from animal models have been promising. Studies have shown that this compound exhibits favorable pharmacokinetic properties and low toxicity profiles at therapeutic doses. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 3-(2-bromoethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1097826-65-7) is a promising compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for contributing to the advancement of medical treatments.